Cas no 17406-46-1 (β-Tomatine)
β- Tomatine is α- The degradation product of lycopene is a compound with less fungal toxicity β- Tomatine can inhibit plant defense responses

β-Tomatine structure
Product Name:β-Tomatine
CAS No:17406-46-1
Molecular Formula:C45H75NO17
Molecular Weight:902.073
CID:2069474
PubChem ID:76517846
β-Tomatine Properties
Names and Identifiers
-
- beta1-Tomatine
- β-Tomatine
- ??-Tomatine
- 17406-46-1
- DA-59368
- (3I(2),5I+/-,22I(2),25S)-Spirosolan-3-yl O-I(2)-D-glucopyranosyl-(1a2)-O-I(2)-D-glucopyranosyl-(1a4)-I(2)-D-galactopyranoside
- CS-0135201
- beta-D-Galactopyranoside, (3beta,5alpha,22beta,25S)-spirosolan-3-yl O-beta-D-glucopyranosyl-(1-->2)-O-beta-D-glucopyranosyl-(1-->4)-
- HY-N7682
- NS00094317
- (2S,3R,4S,5S,6R)-2-[(2S,3R,4S,5S,6R)-2-[(2R,3R,4R,5R,6R)-4,5-dihydroxy-2-(hydroxymethyl)-6-[(1R,2S,4S,5'S,6S,7S,8R,9S,12S,13S,16S,18S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-piperidine]-16-yl]oxyoxan-3-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
- DTXSID001109910
- beta-Tomatine
- AKOS040757005
-
- InChIKey: DMUPZSDWJVULSC-UHFFFAOYSA-N
- Inchi: 1S/C45H75NO17/c1-19-7-12-45(46-15-19)20(2)30-26(63-45)14-25-23-6-5-21-13-22(8-10-43(21,3)24(23)9-11-44(25,30)4)57-40-37(56)35(54)38(29(18-49)60-40)61-42-39(34(53)32(51)28(17-48)59-42)62-41-36(55)33(52)31(50)27(16-47)58-41/h19-42,46-56H,5-18H2,1-4H3
- SMILES: C12(CCC3C4(C)CCC(OC5C(C(C(OC6C(OC7C(O)C(O)C(O)C(CO)O7)C(O)C(O)C(CO)O6)C(CO)O5)O)O)CC4CCC3C1CC1C2C(C)C2(NCC(C)CC2)O1)C
Computed Properties
- Exact Mass: 901.50349992g/mol
- Hydrogen Bond Donor Count: 11
- Hydrogen Bond Acceptor Count: 18
- Rotatable Bond Count: 9
- Monoisotopic Mass: 901.50349992g/mol
- Heavy Atom Count: 63
- Complexity: 1580
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 27
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.9
- Topological Polar Surface Area: 279Ų
β-Tomatine Price
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
ChemScence | CS-0135201-1mg |
β-Tomatine |
17406-46-1 | 1mg |
$220.0 | 2022-04-27 | ||
Chengdu Biopurify Phytochemicals Ltd | BP2152-10mg |
Beta-Tomatine |
17406-46-1 | 98% | 10mg |
$450 | 2023-09-19 | |
MedChemExpress | HY-N7682-1mg |
β-Tomatine |
17406-46-1 | 1mg |
¥2200 | |||
SHANG HAI SHAO YUAN SHI JI Co., Ltd. | A01_9250901-5mg |
β-Tomatine, 95%, from tomato |
17406-46-1 | 95% | 5mg |
¥4500.00 |
β-Tomatine Suppliers
Chengdu Biopurify Phytochemicals Ltd.
(CAS:17406-46-1)
MR./MRS.:HE DAN DAN
Phone:15928576055
Email:sales@biopurify.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:17406-46-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
β-Tomatine Related Literature
-
Marwa H. Farag,Thomas L. C. Jansen,Jasper Knoester Phys. Chem. Chem. Phys., 2018,20, 12746-12754
-
Yung-Chiang Chung,Yuh-Lih Hsu,Chun-Ping Jen,Ming-Chang Lu,Yu-Cheng Lin Lab Chip, 2004,4, 70-77
-
Irwin A. Quintela,Benildo G. de los Reyes,Chih-Sheng Lin,Vivian C. H. Wu Nanoscale, 2015,7, 2417-2426
-
Sen Zhao,Han-Xuan Liu,Yu Qiu,Shuang-Quan Liu,Jin-Xiang Diao,Chun-Ran Chang,Rui Si,Xiao-Hui Guo J. Mater. Chem. A, 2020,8, 6586-6596
-
Guang Chu,Wen Xu,Dan Qu,Yu Wang,Hongwei Song,Yan Xu J. Mater. Chem. C, 2014,2, 9189-9195
-
C. Maton,K. Van Hecke,C. V. Stevens New J. Chem., 2015,39, 461-468
-
Jiahuan Xu,Beichen Xue,Chao Liu,Chunlin Xia,Ming Li,Rui Xiao Sustainable Energy Fuels, 2021,5, 3884-3894
-
Yi-Jhen Lai,Wei-Lung Tseng Analyst, 2011,136, 2712-2717
-
Michael Neustetter,Andreas Mauracher,Paulo Limão-Vieira,Stephan Denifl Phys. Chem. Chem. Phys., 2016,18, 9893-9896
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:17406-46-1)β-Tomatine

Purity:99%
Quantity:5mg
Price($):564.0